Cas no 1805028-75-4 (Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate
• CAS No: 1805028-75-4
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4907027
• Update Time: 2025-05-21

Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H7F3INO2/c1-2-16-8(15)7-5(9(10,11)12)3-14-4-6(7)13/h3-4H,2H2,1H3
• InChI Key： BBZXRNRFOGDPPN-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate

Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate (CAS No. 1805028-75-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate (CAS No. 1805028-75-4) has emerged as a valuable intermediate for pharmaceutical and agrochemical research. This heterocyclic compound combines the reactivity of an iodo-substituted pyridine with the electron-withdrawing properties of a trifluoromethyl group, making it particularly useful in cross-coupling reactions and medicinal chemistry applications.

The molecular structure of Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate features three key functional elements: an ethyl ester moiety at position 1, an iodine atom at position 3, and a CF3 group at position 5 of the pyridine ring. This unique combination allows for multiple modification pathways, answering one of the most common search queries: "How to modify pyridine derivatives for drug discovery?" The iodine substituent serves as an excellent leaving group for various metal-catalyzed reactions, while the trifluoromethyl group enhances both the lipophilicity and metabolic stability of resulting compounds.

Recent trends in pharmaceutical research show growing interest in fluorinated pyridine derivatives, with many researchers searching for "trifluoromethyl pyridine applications in medicine." The Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate addresses this need perfectly, as evidenced by its increasing appearance in patent literature for kinase inhibitors and CNS-active compounds. Its molecular weight of 345.08 g/mol and purity specifications (typically >95% by HPLC) make it suitable for high-throughput screening and combinatorial chemistry approaches.

From a synthetic chemistry perspective, this compound answers another frequently asked question: "What are the best building blocks for Suzuki-Miyaura coupling?" The 3-iodo pyridine moiety in Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate shows excellent reactivity in palladium-catalyzed cross-couplings with various boronic acids and esters. Recent studies have demonstrated its utility in creating biaryl systems with potential applications in materials science and asymmetric catalysis.

The ester functionality in this compound provides additional synthetic flexibility, allowing for hydrolysis to the corresponding acid or reduction to the alcohol. This characteristic makes it valuable for researchers investigating "pyridine carboxylate derivatives in drug design." The electron-deficient nature of the trifluoromethyl-substituted pyridine ring also facilitates nucleophilic aromatic substitution reactions, particularly with nitrogen and oxygen nucleophiles.

In the context of current pharmaceutical trends, Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate aligns well with the search for "metabolically stable heterocycles." The CF3 group significantly improves metabolic stability compared to non-fluorinated analogs, while the iodine atom allows for straightforward derivatization. This dual functionality explains its growing popularity in medicinal chemistry programs targeting GPCRs and ion channels.

Storage and handling recommendations for Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate follow standard protocols for iodinated organic compounds. It should be kept in amber glass containers at 2-8°C under inert atmosphere to maintain stability. These precautions address common user queries about "proper storage of halogenated pyridines" while ensuring optimal shelf life and performance in synthetic applications.

The commercial availability of Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate has increased significantly in recent years, reflecting its growing importance in drug discovery. Suppliers typically offer this compound in quantities ranging from milligrams to kilograms, with certificates of analysis including HPLC purity, NMR characterization, and elemental analysis data. This availability supports its use in both academic research and industrial-scale pharmaceutical development.

Looking forward, the unique properties of Ethyl 3-iodo-5-(trifluoromethyl)isonicotinate position it as a key player in the development of next-generation pharmaceuticals. Its combination of halogen substituent and fluorinated group on an electron-deficient pyridine core makes it particularly valuable for addressing current challenges in drug design, including improving oral bioavailability and target selectivity. As research continues to explore these applications, this compound is likely to remain an important tool in synthetic and medicinal chemistry.